4-Acetyl-N,N-dipropylbenzenesulfonamide
Overview
Description
4-Acetyl-N,N-dipropylbenzenesulfonamide is a chemical compound with the molecular formula C14H21NO3S and a molecular weight of 283.386 . It is a main product offered by several chemical companies .
Molecular Structure Analysis
The InChI key for 4-Acetyl-N,N-dipropylbenzenesulfonamide is RCIWAMFDXROQGE-UHFFFAOYSA-N . The canonical SMILES representation is CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)C .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Acetyl-N,N-dipropylbenzenesulfonamide include a melting point range of 98-103 degrees Celsius . It is a powder at room temperature .Scientific Research Applications
Anticholinesterase and Antioxidant Activities : Sulfonamide derivatives, including those related to 4-Acetyl-N,N-dipropylbenzenesulfonamide, have been evaluated for their anticholinesterase and antioxidant activities. These compounds have shown inhibitory effects against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are significant in the context of diseases like Alzheimer's. They also exhibit antioxidant effects through radical scavenging assays (Mphahlele, Gildenhuys, & Zamisa, 2021).
Herbicidal Properties : Certain sulfonamide compounds, such as oryzalin (a sulfonamide with a structure similar to 4-Acetyl-N,N-dipropylbenzenesulfonamide), are used as herbicides. Their crystal structures and interactions with plant biology contribute to their herbicidal efficacy (Kang, Kim, Jeon, & Kim, 2015).
Cyclooxygenase Inhibitors : Sulfonamide derivatives have been synthesized and evaluated as selective cyclooxygenase-2 (COX-2) inhibitors. This is relevant in the context of anti-inflammatory and analgesic drug development (Chen, Rao, & Knaus, 2005).
Antibacterial and Antifungal Agents : Some sulfonamide derivatives have shown potent antibacterial and antifungal properties, making them candidates for developing new antimicrobial drugs (Lubenets et al., 2016).
Antitumor Applications : Sulfonamide derivatives have been investigated as potential antitumor agents. Some of these compounds exhibit significant activity against cancer cells, opening avenues for new cancer treatments (Huang, Lin, & Huang, 2002).
Safety and Hazards
properties
IUPAC Name |
4-acetyl-N,N-dipropylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3S/c1-4-10-15(11-5-2)19(17,18)14-8-6-13(7-9-14)12(3)16/h6-9H,4-5,10-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCIWAMFDXROQGE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40654384 |
Source
|
| Record name | 4-Acetyl-N,N-dipropylbenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40654384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.39 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1658-96-4 |
Source
|
| Record name | 4-Acetyl-N,N-dipropylbenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40654384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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